1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene

• IUPAC Name: 1,2-dimethyl-4-[(4-nitrophenyl)methoxy]benzene
• InChI: InChI=1S/C15H15NO3/c1-11-3-8-15(9-12(11)2)19-10-13-4-6-14(7-5-13)16(17)18/h3-9H,10H2,1-2H3
• InChI Key: QKXISELKWRUJMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene, also known as DNBB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DNBB is a nitrobenzyl ether derivative of 1,2-dimethyl-4-hydroxybenzene, and its unique structure makes it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene involves its ability to undergo a photochemical reaction upon exposure to light. This reaction results in the release of the nitrobenzyl group, which can then bind to specific biomolecules and induce a change in their structure or function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the ability to selectively bind to specific biomolecules and induce a change in their activity. This makes it a valuable tool for studying various biological processes, such as protein-protein interactions and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene in lab experiments is its ability to selectively bind to specific biomolecules, allowing for the study of their structure and function. However, one limitation of using this compound is its sensitivity to light, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving 1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene, including the development of new fluorescent probes for imaging biological systems and the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various biological systems.

Synthesis Methods

1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene can be synthesized using a multi-step process involving the reaction of 1,2-dimethyl-4-hydroxybenzene with p-nitrobenzyl chloride in the presence of a base. The resulting intermediate is then treated with sodium hydride and 1,2-dibromoethane to form the final product.

Scientific Research Applications

1,2-dimethyl-4-[(4-nitrobenzyl)oxy]benzene has been used in various scientific research applications, including the development of fluorescent probes for imaging biological systems. Its unique structure allows it to selectively bind to specific biomolecules, such as proteins and nucleic acids, making it a valuable tool for studying their structure and function.